Cas no 1312806-22-6 (Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 1312806-22-6
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 4770838
• Update Time: 2026-02-26

Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate
• SB21309
• Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-5-7(11(12,13)14)4-8(15)6-16/h7-8H,4-6,15H2,1-3H3
• InChI Key： MTUOZRYHCWOEFS-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OC(C)(C)C)CC(C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate

Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1312806-22-6): An Overview of a Versatile Compound in Medicinal Chemistry

Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1312806-22-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a protected amino piperidine derivative, is characterized by the presence of a tert-butyl ester group, an amino functionality, and a trifluoromethyl substituent. These features make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The trifluoromethyl group in Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is highly desirable in drug design, as it can improve the pharmacokinetic profile of potential therapeutic agents. Additionally, the amino group provides a reactive site for further functionalization, allowing for the introduction of diverse substituents to tailor the compound's biological activity.

Recent research has highlighted the importance of Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate in the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain types of cancer cells. The trifluoromethyl group has been found to enhance the cytotoxicity of these derivatives, making them promising candidates for further investigation in oncology.

In addition to its applications in cancer research, Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate has also been explored for its potential in neurodegenerative diseases. The amino piperidine scaffold is known to interact with various neurotransmitter receptors, and modifications to this core structure can lead to compounds with selective agonist or antagonist properties. This versatility makes it an attractive starting point for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate typically involves several steps, including the formation of the piperidine ring, introduction of the trifluoromethyl group, and protection of the amino functionality with a tert-butyl ester. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

The stability and reactivity of Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate have also been extensively studied. The tert-butyl ester group provides protection against premature deprotection during synthetic transformations, while the amino group can be selectively deprotected under mild conditions when needed. This balance between stability and reactivity is crucial for its use as an intermediate in complex syntheses.

In conclusion, Tert-butyl 3-amino-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1312806-22-6) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features, including the trifluoromethyl group and amino piperidine scaffold, make it an attractive candidate for the development of new therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.